methyl [(5E)-5-{4-[(2-cyanobenzyl)oxy]-3-methoxybenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• Molecular Formula: C22H18N2O6S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: methyl 2-[(5E)-5-[[4-[(2-cyanophenyl)methoxy]-3-methoxyphenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C22H18N2O6S/c1-28-18-9-14(10-19-21(26)24(22(27)31-19)12-20(25)29-2)7-8-17(18)30-13-16-6-4-3-5-15(16)11-23/h3-10H,12-13H2,1-2H3/b19-10+
• InChI Key: CGTPNUTZPZKAQK-VXLYETTFSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OC)OCC3=CC=CC=C3C#N
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)OC)OCC3=CC=CC=C3C#N

Description

Methyl [(5E)-5-{4-[(2-cyanobenzyl)oxy]-3-methoxybenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate, also known as compound 1, is a thiazolidinedione derivative with potential antidiabetic properties. This compound has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of methyl [(5E)-5-{4-[(2-cyanobenzyl)oxy]-3-methoxybenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate 1 is not fully understood, but it is believed to act by activating peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a key role in glucose homeostasis and lipid metabolism. Activation of PPARγ leads to increased insulin sensitivity and glucose uptake in peripheral tissues, which helps to lower blood glucose levels.
Biochemical and Physiological Effects
Compound 1 has been shown to have several biochemical and physiological effects. It has been shown to improve insulin sensitivity and glucose uptake in peripheral tissues, which helps to lower blood glucose levels. It has also been shown to reduce inflammation and oxidative stress, which are both implicated in the development of diabetes and other chronic diseases. Additionally, methyl [(5E)-5-{4-[(2-cyanobenzyl)oxy]-3-methoxybenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate 1 has been shown to inhibit the growth of cancer cells in vitro, which suggests potential applications in cancer research.

Advantages and Limitations for Lab Experiments

One advantage of using methyl [(5E)-5-{4-[(2-cyanobenzyl)oxy]-3-methoxybenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate 1 in lab experiments is its potential antidiabetic and anticancer properties. It has been shown to have a favorable safety profile and low toxicity, which makes it a promising candidate for further research. One limitation of using methyl [(5E)-5-{4-[(2-cyanobenzyl)oxy]-3-methoxybenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate 1 in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on methyl [(5E)-5-{4-[(2-cyanobenzyl)oxy]-3-methoxybenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate 1. One direction is to further investigate its potential applications in diabetes and cancer research. Another direction is to study its mechanism of action in more detail, as this could lead to the development of more effective treatments for these diseases. Additionally, future research could focus on improving the solubility and bioavailability of methyl [(5E)-5-{4-[(2-cyanobenzyl)oxy]-3-methoxybenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate 1, which would make it a more viable candidate for clinical use.

Synthesis Methods

Compound 1 can be synthesized by reacting 2-cyanobenzyl alcohol with methyl 5-amino-2,4-dioxo-3-thiazolidineacetate in the presence of acetic acid. The reaction mixture is then heated to reflux and stirred for several hours until the reaction is complete. The resulting product is purified by column chromatography to obtain pure methyl [(5E)-5-{4-[(2-cyanobenzyl)oxy]-3-methoxybenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate 1.

Scientific Research Applications

Compound 1 has been studied for its potential applications in scientific research, particularly in the field of diabetes. It has been shown to have antidiabetic properties by reducing blood glucose levels and improving insulin sensitivity in animal models. Compound 1 has also been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.